Cas no 2171673-67-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid
- 2171673-67-7
- EN300-1495710
-
- Inchi: 1S/C27H34N2O5/c1-16(2)13-24(26(32)28-23(17(3)4)14-25(30)31)29-27(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-24H,13-15H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: NTZJINWUBGSLEZ-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC(CC(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495710-0.05g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1495710-0.1g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1495710-0.25g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1495710-0.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1495710-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1495710-2.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1495710-5.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1495710-10.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1495710-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1495710-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171673-67-7 | 100mg |
$741.0 | 2023-09-28 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
Comprehensive Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS No. 2171673-67-7)
In the realm of peptide synthesis and pharmaceutical research, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS No. 2171673-67-7) stands out as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS). Its unique structure, featuring the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, ensures high stability and selectivity during peptide chain assembly. Researchers and pharmaceutical companies increasingly rely on this compound for its efficiency in producing complex peptides, which are pivotal in drug development and biotechnology applications.
The Fmoc group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid is a cornerstone of modern peptide chemistry. Unlike older protecting groups, the Fmoc moiety can be removed under mild basic conditions, minimizing side reactions and preserving the integrity of the peptide backbone. This attribute is particularly valuable in the synthesis of therapeutic peptides, a rapidly growing segment in the pharmaceutical industry. With the global peptide therapeutics market projected to reach billions, compounds like CAS No. 2171673-67-7 are gaining attention for their role in developing treatments for diabetes, cancer, and cardiovascular diseases.
Another notable feature of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid is its compatibility with automated peptide synthesizers. As laboratories adopt high-throughput technologies, the demand for reliable and scalable Fmoc-protected amino acids has surged. This compound’s robust performance in automated systems makes it a preferred choice for researchers aiming to accelerate peptide discovery. Additionally, its application extends to peptide-based vaccines, a hot topic amid the rising interest in personalized medicine and immunotherapy.
From a structural perspective, the 4-methylpentanoic acid moiety in CAS No. 2171673-67-7 contributes to enhanced hydrophobicity, which can influence peptide folding and interactions. This property is crucial for designing peptides with specific biological activities, such as enzyme inhibitors or receptor agonists. Moreover, the compound’s purity and consistency are vital for reproducible results, a key concern for regulatory compliance in GMP manufacturing environments.
In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS No. 2171673-67-7) is an indispensable tool in peptide science. Its versatility, combined with the growing demand for peptide therapeutics and bioconjugation techniques, underscores its significance in both academic and industrial settings. As research continues to uncover new applications, this compound will remain at the forefront of innovation in life sciences.
2171673-67-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)